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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730 Get Quote

Essential Safety and Handling Guide for 4'-tert-
Butylacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4'-tert-
Butylacetophenone (CAS No. 943-27-1). Adherence to these protocols is essential for

ensuring laboratory safety and minimizing risk.

Hazard Summary
4'-tert-Butylacetophenone is classified as a hazardous chemical, and it is crucial to

understand its primary risks before handling.[1]

Hazard Classification Description

Flammable Liquid

A flammable liquid and vapor (Category 3).[2] It

has a flash point of 30°C (86°F).[3] Vapors can

form explosive mixtures with air and may travel

to an ignition source and flash back.[1]

Skin Irritation Causes skin irritation (Category 2).[1][2]

Eye Irritation Causes serious eye irritation (Category 2).[1][2]

Respiratory Irritation May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4'-tert-
Butylacetophenone to prevent exposure.

Body Part Required PPE
Standards &
Specifications

Eyes/Face
Chemical Safety Goggles and

Face Shield

Goggles must meet OSHA 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield should be worn over

goggles for full protection

against splashes.[3][4]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin contact.

[1] Nitrile or neoprene gloves

are recommended.

Body
Protective Clothing /

Laboratory Coat

Wear appropriate protective

clothing to prevent skin

exposure.[1] A flame-retardant

lab coat is advisable due to the

chemical's flammability.

Respiratory Respirator (if required)

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced.[1] A

type ABEK (EN14387)

respirator filter is

recommended.[3]
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A systematic approach to handling and disposal is critical. The following workflow outlines the

necessary steps from preparation to waste management.

1. Preparation & Planning

2. Chemical Handling

3. Cleanup & Disposal

4. Emergency Response

Review Safety Data Sheet (SDS)

Select & Inspect PPE

Proceed if understood

Work in Chemical Fume Hood

Begin work

Ground Equipment & Use
Non-Sparking Tools

Dispense Chemical

Seal Container Immediately

Segregate Waste into
Labeled, Sealed Container

After use

Decontaminate Work Area
& PPE

Arrange for Professional
Waste Disposal

For next use

Follow First-Aid Procedures
(Skin/Eye Wash, Fresh Air)

Address Spills/Fires with
Appropriate Equipment
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4'-tert-Butylacetophenone.

Experimental Protocols: Step-by-Step Guidance
1. Engineering Controls & Preparation

Ventilation: Always handle 4'-tert-Butylacetophenone inside a certified chemical fume hood

to ensure adequate ventilation.[1] Eyewash stations and safety showers must be readily

accessible.

Ignition Sources: Before starting, remove all potential ignition sources from the area,

including open flames, hot surfaces, and spark-producing equipment.[1][2] Post "No

Smoking" signs.[2]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

electricity buildup.[2] Use only non-sparking tools.[1]

2. Handling Procedure

Don all required PPE as specified in the table above.

Place the chemical container and all necessary equipment inside the chemical fume hood.

Carefully open the container.

Dispense the required amount, avoiding splashing and the generation of vapors or mists.

Tightly close the container immediately after use.[1]

Thoroughly wash your hands and any exposed skin after handling is complete, even if

gloves were worn.[1]

3. First-Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]
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Skin Contact: Take off contaminated clothing. Wash the affected area immediately with

plenty of water and soap for at least 15 minutes. If skin irritation persists, consult a physician.

[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Get

medical attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.[1]

Disposal Plan
Chemical waste must be managed to ensure safety and environmental protection.

Waste Collection:

Do not dispose of 4'-tert-Butylacetophenone down the drain.

Collect all surplus material and contaminated items (e.g., pipette tips, paper towels) in a

dedicated, properly labeled, and sealed waste container. Keep this container in a

designated secondary containment area, away from incompatible materials.

Professional Disposal:

Dispose of chemical waste through a licensed and approved waste disposal company.[5]

Package and label the waste container according to all local, state, and federal regulations

before collection.

Contaminated Packaging:

Dispose of the empty container as unused product unless properly decontaminated.[5]
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Property Value

CAS Number 943-27-1[6]

Molecular Formula C₁₂H₁₆O[6]

Molecular Weight 176.25 g/mol [6]

Appearance
Clear, colorless liquid or white to off-white

solid[3][7]

Boiling Point 107-108 °C @ 5 mmHg[3][8]

Melting Point 17-18 °C[3]

Density 0.964 g/mL at 25 °C[3][8]

Flash Point 30 °C (86 °F) - closed cup[3][8]

Solubility
Insoluble in water. Soluble in organic solvents

like ether, chloroform, and acetone.[8][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4'-tert-
Butylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192730#personal-protective-equipment-for-handling-
4-tert-butylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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